ethyl 1-[3-(2-nitrophenyl)-2-propen-1-yl]-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(E)-3-(2-nitrophenyl)prop-2-enyl]piperidine-3-carboxylate
• InChI: InChI=1S/C17H22N2O4/c1-2-23-17(20)15-9-6-12-18(13-15)11-5-8-14-7-3-4-10-16(14)19(21)22/h3-5,7-8,10,15H,2,6,9,11-13H2,1H3/b8-5+
• InChI Key: BLLGMVCBKXJMCR-VMPITWQZSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)CC=CC2=CC=CC=C2[N+](=O)[O-]
• Isomeric SMILES: CCOC(=O)C1CCCN(C1)C/C=C/C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C17H22N2O4
• Molecular Weight: 318.4 g/mol

Description

Ethyl 1-[3-(2-nitrophenyl)-2-propen-1-yl]-3-piperidinecarboxylate, also known as NPPB, is a chemical compound that has been used in scientific research for its unique properties. This compound is commonly used in the field of pharmacology to study the mechanism of action of various drugs and their effects on the body.

Mechanism of Action

Ethyl 1-[3-(2-nitrophenyl)-2-propen-1-yl]-3-piperidinecarboxylate works by inhibiting the activity of ion channels, which are proteins that regulate the flow of ions across cell membranes. It has been shown to inhibit the activity of CFTR and CaCC channels, leading to a decrease in ion flow across the cell membrane.
Biochemical and Physiological Effects:
The inhibition of ion channels by this compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the secretion of mucus in the airways, which is beneficial in the treatment of respiratory diseases such as cystic fibrosis. It has also been shown to reduce the contraction of smooth muscle cells, which is beneficial in the treatment of hypertension.

Advantages and Limitations for Lab Experiments

Ethyl 1-[3-(2-nitrophenyl)-2-propen-1-yl]-3-piperidinecarboxylate has several advantages for use in lab experiments. It is a highly specific inhibitor of ion channels, which allows for precise targeting of specific proteins. It is also relatively easy to synthesize and purify, making it readily available for use in experiments. However, one limitation of this compound is that it can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of ethyl 1-[3-(2-nitrophenyl)-2-propen-1-yl]-3-piperidinecarboxylate in scientific research. One potential application is in the development of new drugs for the treatment of respiratory diseases such as cystic fibrosis. Another potential application is in the study of ion channel function in various tissues and organs, which could lead to a better understanding of the role of ion channels in disease. Additionally, this compound could be used in the development of new techniques for the delivery of drugs to specific tissues and organs.

Synthesis Methods

The synthesis of ethyl 1-[3-(2-nitrophenyl)-2-propen-1-yl]-3-piperidinecarboxylate involves the reaction of ethyl piperidine-3-carboxylate with 2-nitrobenzaldehyde and propionaldehyde in the presence of a catalyst. This process results in the formation of this compound, which is then purified using various techniques such as column chromatography.

Scientific Research Applications

Ethyl 1-[3-(2-nitrophenyl)-2-propen-1-yl]-3-piperidinecarboxylate has been extensively used in scientific research to study the effects of various drugs on the body. It has been used to study the mechanism of action of drugs that target ion channels, such as the cystic fibrosis transmembrane conductance regulator (CFTR) and the calcium-activated chloride channel (CaCC).